3-(4-benzyl-5-benzylsulfanyl-1,2,4-triazol-3-yl)pyridine

• IUPAC Name: 3-(4-benzyl-5-benzylsulfanyl-1,2,4-triazol-3-yl)pyridine
• InChI: InChI=1S/C21H18N4S/c1-3-8-17(9-4-1)15-25-20(19-12-7-13-22-14-19)23-24-21(25)26-16-18-10-5-2-6-11-18/h1-14H,15-16H2
• InChI Key: LAWHJBCFXOOLBS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=NN=C2SCC3=CC=CC=C3)C4=CN=CC=C4
• Molecular Formula: C21H18N4S
• Molecular Weight: 358.5 g/mol

Description

3-(4-benzyl-5-benzylsulfanyl-1,2,4-triazol-3-yl)pyridine is a compound that belongs to the class of 1,2,4-triazoles.

Preparation Methods

The synthesis of 3-(4-benzyl-5-benzylsulfanyl-1,2,4-triazol-3-yl)pyridine typically involves the reaction of benzylsulfanyl-1,2,4-triazole with pyridine derivatives. One common method involves the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes in the presence of potassium carbonate in acetone . The reaction conditions are carefully controlled to ensure regioselectivity and high yield of the desired product.

Chemical Reactions Analysis

3-(4-benzyl-5-benzylsulfanyl-1,2,4-triazol-3-yl)pyridine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the benzylsulfanyl group can be replaced by other nucleophiles under appropriate conditions.

Scientific Research Applications

3-(4-benzyl-5-benzylsulfanyl-1,2,4-triazol-3-yl)pyridine has several scientific research applications:

Medicinal Chemistry: It has been studied for its potential as an antibacterial and antifungal agent due to the presence of the 1,2,4-triazole ring, which is known for its antimicrobial properties.

Agriculture: The compound can be used as a pesticide or herbicide, leveraging its biological activity to protect crops from pests and diseases.

Materials Science: It can be used in the synthesis of coordination polymers and other advanced materials with unique properties.

Mechanism of Action

The mechanism of action of 3-(4-benzyl-5-benzylsulfanyl-1,2,4-triazol-3-yl)pyridine involves its interaction with specific molecular targets. The 1,2,4-triazole ring can interact with enzymes and proteins, inhibiting their activity and leading to the desired biological effects. The benzylsulfanyl group can also play a role in enhancing the compound’s binding affinity to its targets .

Comparison with Similar Compounds

3-(4-benzyl-5-benzylsulfanyl-1,2,4-triazol-3-yl)pyridine can be compared with other similar compounds such as:

3-benzylsulfanyl-4H-1,2,4-triazole: This compound has a similar structure but lacks the pyridine ring, which can affect its biological activity and applications.

3-(4-methoxy-benzylsulfanyl)-4H-1,2,4-triazole: The presence of a methoxy group instead of a benzyl group can lead to different chemical and biological properties.

The uniqueness of this compound lies in its specific combination of functional groups, which can provide a balance of stability, reactivity, and biological activity.